Cas no 88223-06-7 (Lithium, [9-(triphenylmethyl)-9H-fluoren-9-yl]-)

Lithium, [9-(triphenylmethyl)-9H-fluoren-9-yl]- structure
88223-06-7 structure
Product Name:Lithium, [9-(triphenylmethyl)-9H-fluoren-9-yl]-
CAS No:88223-06-7
MF:C32H23Li
MW:414.46602845192
CID:640728
PubChem ID:71409911
Update Time:2025-04-19

Lithium, [9-(triphenylmethyl)-9H-fluoren-9-yl]- Chemical and Physical Properties

Names and Identifiers

    • Lithium, [9-(triphenylmethyl)-9H-fluoren-9-yl]-
    • lithium,9-tritylfluoren-9-ide
    • 88223-06-7
    • DTXSID80829615
    • Lithium 9-(triphenylmethyl)-9H-fluoren-9-ide
    • Inchi: 1S/C32H23.Li/c1-4-14-24(15-5-1)32(25-16-6-2-7-17-25,26-18-8-3-9-19-26)31-29-22-12-10-20-27(29)28-21-11-13-23-30(28)31;/h1-23H;/q-1;+1
    • InChI Key: FKUNZFKFNDGXAV-UHFFFAOYSA-N
    • SMILES: [C-]1(C2C=CC=CC=2C2=CC=CC=C12)C(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1.[Li+]

Computed Properties

  • Exact Mass: 414.19597917g/mol
  • Monoisotopic Mass: 414.19597917g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 3
  • Complexity: 526
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0Ų

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